Cas no 538337-28-9 (2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE)

2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE structure
538337-28-9 structure
Product Name:2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE
CAS No:538337-28-9
MF:C21H22ClN5OS
MW:427.950281620026
CID:2199084
PubChem ID:3720742
Update Time:2025-04-21

2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

    • 2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE
    • 2-({4-allyl-5-[(3-chloroanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-methylphenyl)acetamide
    • 538337-28-9
    • Salor-int l442852-1ea
    • STL186038
    • 644-828-6
    • AKOS002238245
    • 2-((4-Allyl-5-((3-chloroanilino)methyl)-4H-1,2,4-triazol-3-YL)sulfanyl)-N-(3-methylphenyl)acetamide
    • 2-((4-Allyl-5-(((3-chlorophenyl)amino)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
    • 2-{[5-{[(3-chlorophenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide
    • Inchi: 1S/C21H22ClN5OS/c1-3-10-27-19(13-23-17-8-5-7-16(22)12-17)25-26-21(27)29-14-20(28)24-18-9-4-6-15(2)11-18/h3-9,11-12,23H,1,10,13-14H2,2H3,(H,24,28)
    • InChI Key: OEYYJNHFCPEPCD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NCC1=NN=C(N1CC=C)SCC(NC1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 427.1233592Da
  • Monoisotopic Mass: 427.1233592Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 97.1Ų
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.